Cas no 72571-02-9 (Carbamic acid, propyl-, 3-iodo-2-propynyl ester)
72571-02-9 structure
Product Name:Carbamic acid, propyl-, 3-iodo-2-propynyl ester
CAS No:72571-02-9
MF:C7H10INO2
MW:267.064274311066
CID:543727
PubChem ID:15452091
Update Time:2025-04-19
Carbamic acid, propyl-, 3-iodo-2-propynyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, propyl-, 3-iodo-2-propynyl ester
- 3-iodoprop-2-ynyl N-propylcarbamate
- DTXSID20572911
- SCHEMBL677163
- 72571-02-9
- 3-Iodoprop-2-yn-1-yl propylcarbamate
-
- Inchi: 1S/C7H10INO2/c1-2-5-9-7(10)11-6-3-4-8/h2,5-6H2,1H3,(H,9,10)
- InChI Key: QLQVTNABWDPQTK-UHFFFAOYSA-N
- SMILES: IC#CCOC(NCCC)=O
Computed Properties
- Exact Mass: 266.9752
- Monoisotopic Mass: 266.97563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
Carbamic acid, propyl-, 3-iodo-2-propynyl ester Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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